Cas no 1428546-66-0 (tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate)

• Product Name: tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate
• CAS No: 1428546-66-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5265520
• Update Time: 2026-03-09

tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-(2-azaspiro[3.3]heptan-5-yl)carbamate
• tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate

• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11/h8,12H,4-7H2,1-3H3,(H,13,14)/t8-/m1/s1
• InChI Key： LKJGBDFOUJLYHT-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCC21CNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate

Professional Introduction to Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate (CAS No. 1428546-66-0)

Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate, with the CAS number 1428546-66-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic azaspiranes, which are known for their unique structural and functional properties. The presence of a carbamate functional group and a tert-butyl moiety enhances its stability and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate consists of a spirocyclic framework composed of two seven-membered rings connected by a nitrogen atom. This spirocyclic arrangement imparts rigidity to the molecule, which is often advantageous in drug design as it can improve binding affinity and selectivity. The stereochemistry at the nitrogen atom, specifically the (7R) configuration, plays a crucial role in determining the biological activity of the compound.

Recent research in the field of medicinal chemistry has highlighted the potential of azaspiranes as pharmacophores due to their ability to interact with biological targets in unique ways. Studies have demonstrated that spirocyclic azaspiranes can modulate various enzymatic pathways and receptor interactions, making them promising candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The carbamate group in Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate further enhances its potential as a bioactive molecule by facilitating hydrogen bonding interactions with biological targets.

In vitro studies have shown that derivatives of azaspiranes exhibit significant pharmacological activity. For instance, certain analogs have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The tert-butyl group in the compound's structure contributes to its metabolic stability, allowing for prolonged half-life and improved bioavailability upon administration. These characteristics make Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate an attractive candidate for further development as an active pharmaceutical ingredient (API).

The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. The use of chiral auxiliaries or catalysts ensures the preservation of the desired stereochemical configuration at critical centers within the molecule.

One of the most compelling aspects of Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate is its versatility in drug discovery programs. Its unique structural features allow for facile modifications at various positions, enabling the generation of a library of derivatives with tailored biological activities. Such structural flexibility is highly valued in medicinal chemistry, as it allows researchers to optimize potency, selectivity, and pharmacokinetic properties.

The growing interest in spirocyclic azaspiranes has led to several innovative applications in drug development. For example, recent patents have described their use as intermediates in the synthesis of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. These findings underscore the broad therapeutic potential of azaspirane derivatives and highlight the importance of compounds like Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate in modern pharmaceutical research.

The chemical properties of this compound also make it suitable for use in combinatorial chemistry libraries and high-throughput screening (HTS) campaigns. Its stability under various reaction conditions allows for efficient incorporation into diverse molecular frameworks, facilitating rapid discovery processes. Furthermore, its well-defined stereochemistry ensures consistent performance across different synthetic routes.

In conclusion, Tert-butyl N-[(7R)-2-azaspiro[3.3]heptan-7-yl]carbamate (CAS No. 1428546-66-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological potential. Its spirocyclic framework, combined with functional groups such as the carbamate and tert-butyl moieties, makes it a versatile intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery efforts.